2-(1,3-Benzoxazol-2-yl)benzoic acid

• IUPAC Name: 2-(1,3-benzoxazol-2-yl)benzoic acid
• InChI: InChI=1S/C14H9NO3/c16-14(17)10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)18-13/h1-8H,(H,16,17)
• InChI Key: XDKYKNMQHISKPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3O2)C(=O)O
• Molecular Formula: C14H9NO3
• DSSTOX Substance ID: DTXSID401306542
• Molecular Weight: 239.23 g/mol
• CAS RN: 104286-03-5

Description

2-(1,3-Benzoxazol-2-yl)benzoic acid is a derivative of benzoxazole and benzoic acid. It is commonly used in research and pharmaceutical applications as a fluorescent probe for the detection of metal ions and other analytes. It has also shown potential as a therapeutic agent for various diseases due to its ability to target specific biological pathways.

Synthesis Analysis

Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas. It has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts have been summarized.

Molecular Structure Analysis

The molecular formula of 2-(1,3-Benzoxazol-2-yl)benzoic acid is C14H9NO3, and its molecular weight is 239.23.

Chemical Reactions Analysis

There has been a large upsurge in the synthesis of benzoxazole via different pathways. The 2,4,6-trihydroxy benzoic acid-catalyzed synthesis of 2-phenyl benzoxazole from the oxidative coupling of 2-aminophenol and benzylamine under an O2 atmosphere was explained by Kumazawa and colleagues.

Scientific Research Applications

Synthetic Organic Chemistry

• Benzoxazole is a resourceful and important member of the heteroarenes that connects synthetic organic chemistry to medicinal, pharmaceutical, and industrial areas.
• It has been extensively used as a starting material for different mechanistic approaches in drug discovery.
• The motif exhibits a high possibility of broad substrate scope and functionalization to offer several biological activities.
• A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho -esters, and alkynones under different reaction conditions and catalysts, viz. nanocatalysts, metal catalysts, and ionic liquid catalysts, with other miscellaneous techniques has been summarized.

Medicinal and Pharmaceutical Applications

• Benzoxazole derivatives are biologically significant compounds and are known to exhibit various biological activities.
• These include anti-microbial, anti-fungal, anti-cancer, anti-oxidant, anti-inflammatory effects, and so on.
• They have been used in drug discovery and have shown potential against various diseases.

Optical Applications

• Benzoxazole derivatives have been studied widely because of their excellent thermal and optical properties.
• They have applications in optical recording medium, toner, ink-jet printing, and oil-soluble lightfast dyes.

Fluorescent Probes

• “2-(1,3-Benzoxazol-2-yl)benzoic acid” is commonly used in research and pharmaceutical applications as a fluorescent probe for the detection of metal ions and other analytes.
• It has also shown potential as a therapeutic agent for various diseases due to its ability to target specific biological pathways.

Laser Dyes and Optical Applications

• Benzoxazole derivatives, such as coumarin derivatives, can be applied to laser dyes, fluorescent whiteners, fluorescent probes, nonlinear optical chromophores, polymer science, optical recording, and solar energy collectors.

Antibiotics

• Some benzoxazole derivatives are used as antibiotics, such as echinomycin, levomycin, and actinoleutin.